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Compound of Interest

Compound Name:
4,6-Dihydroxypyridazine-3-

carboxylic acid

Cat. No.: B3111355 Get Quote

An In-Depth Technical Guide to 4,6-Dihydroxypyridazine-3-carboxylic Acid: Properties,

Synthesis, and Applications

Introduction
4,6-Dihydroxypyridazine-3-carboxylic acid is a heterocyclic organic compound featuring a

pyridazine core. This scaffold is of significant interest to researchers, particularly in the fields of

medicinal chemistry and materials science. As a substituted pyridazine, it belongs to a class of

compounds known for a wide array of biological activities. The molecule's utility is derived from

its trifunctional nature, possessing two hydroxyl groups and a carboxylic acid moiety. These

functional groups serve as versatile handles for synthetic modifications, positioning the

compound as a valuable building block for the synthesis of more complex molecules and novel

chemical entities.[1]

This guide provides a comprehensive overview of 4,6-dihydroxypyridazine-3-carboxylic
acid, consolidating its chemical identifiers, physicochemical properties, a detailed synthetic

protocol, safety and handling procedures, and its applications in research and development.

The information presented is intended for researchers, scientists, and professionals in drug

development who require a technical understanding of this compound.

Part 1: Chemical Identity and Physicochemical
Properties
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A precise understanding of a compound's identity and properties is fundamental for its effective

use in a research setting. 4,6-Dihydroxypyridazine-3-carboxylic acid is identified by several

key descriptors, although a notable point of clarification is the existence of multiple CAS

numbers, which typically refer to the same chemical entity in its various tautomeric forms.

Chemical Identifiers
The compound is registered under at least two CAS numbers. While 1442437-21-9 is

frequently cited, 1823277-97-9 is also used by various suppliers.[1][2][3][4][5][6] This ambiguity

often arises with compounds capable of tautomerism. The IUPAC name, "4-hydroxy-6-oxo-1H-

pyridazine-3-carboxylic acid," reflects the more stable keto-enol tautomer.[1][3][4][7]

Identifier Value Source

Primary CAS Number 1442437-21-9 PubChem, ChemicalBook[2][4]

Secondary CAS Number 1823277-97-9
BOC Sciences, Abovchem[3]

[5]

IUPAC Name
4-hydroxy-6-oxo-1H-

pyridazine-3-carboxylic acid
PubChem, AK Scientific[4][7]

Synonyms

4-Hydroxy-6-oxo-1,6-

dihydropyridazine-3-carboxylic

acid

BOC Sciences[3]

Molecular Formula C₅H₄N₂O₄ PubChem[4]

Molecular Weight 156.10 g/mol PubChem[4]

Canonical SMILES C1=C(C(=NNC1=O)C(=O)O)O PubChem[4]

InChI Key
XCNDXNJULVWJCE-

UHFFFAOYSA-N
PubChem[1][4]

Physicochemical Properties
The physical and chemical properties of this compound are dictated by its highly polar

functional groups, which influence its solubility, stability, and handling requirements.
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Property Value / Description Source

Appearance Typically a yellow solid. ChemicalBook[2]

Solubility

Soluble in polar solvents such

as water and Dimethyl

Sulfoxide (DMSO).

Benchchem[1]

Boiling Point
323.6 ± 52.0 °C (at 760

mmHg, predicted)
BOC Sciences[3]

Polarity

Highly polar due to the

presence of hydroxyl and

carboxylic acid groups.

Benchchem[1]

Storage Conditions

Store sealed in a dry

environment at 2–8°C to

prevent degradation.

Benchchem[1]

Structural Insight: Tautomerism
The structure of 4,6-dihydroxypyridazine-3-carboxylic acid is best described as an

equilibrium of tautomers. The "dihydroxy" form can readily interconvert to the more stable

"hydroxy-oxo" keto-enol form, as reflected in its IUPAC name. This dynamic is crucial for

understanding its reactivity and intermolecular interactions.

Caption: Keto-enol tautomerism of the pyridazine ring.

Part 2: Synthesis and Characterization
The most commonly cited method for preparing 4,6-dihydroxypyridazine-3-carboxylic acid is

through the hydrolysis of its corresponding ethyl ester, a straightforward and high-yielding

saponification reaction.[2]

Synthetic Workflow
The synthesis is a two-stage process involving the hydrolysis of the ester followed by an acidic

workup to precipitate the final product.
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Start Material:
Ethyl 4,6-dihydroxypyridazine-3-carboxylate

(CAS: 1352925-63-3)

Step 1: Saponification
- Dissolve in THF/Methanol/Water

- Add LiOH
- Stir at room temp for 3-4 hrs

Step 2: Solvent Removal
- Remove solvent under reduced pressure

- Result: Yellow solid (lithium salt)

Step 3: Acidification & Precipitation
- Cool solid to 0°C

- Add aqueous HCl (1:1)
- Stir at room temp for 30-40 min

Step 4: Isolation & Washing
- Filter the solid

- Wash with water
- Dry under vacuum

Step 5: Purification
- Suspend in Methanol/DCM (2:8)
- Stir at room temp for 20-25 min
- Filter and wash with methanol

Final Product:
4,6-Dihydroxypyridazine-3-carboxylic acid

(Yellow Solid, ~88% yield)

Click to download full resolution via product page

Caption: Workflow for the synthesis of the title compound.

Detailed Experimental Protocol
This protocol is adapted from a procedure published by Bristol-Myers Squibb and provides a

reliable method for laboratory-scale synthesis.[2]

Materials:

Ethyl 4,6-dihydroxypyridazine-3-carboxylate (1.00 eq)

Lithium hydroxide (LiOH) (3.00 eq)

Tetrahydrofuran (THF)

Methanol

Deionized Water
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Hydrochloric acid (HCl), concentrated

Dichloromethane (DCM)

Round-bottom flask, magnetic stirrer, filtration apparatus

Procedure:

Reaction Setup: In a suitable round-bottom flask, dissolve ethyl 4,6-dihydroxypyridazine-3-

carboxylate (e.g., 200 g, 1.086 mol) in a solvent mixture of THF (2000 mL), methanol (1000

mL), and water (800 mL). The use of a co-solvent system ensures the solubility of both the

nonpolar ester and the ionic base.

Saponification: To the stirred solution, slowly add LiOH (137 g, 3.258 mol) at room

temperature. The reaction is exothermic; a slow addition helps control the temperature. Stir

the mixture for 3-4 hours. The progress can be monitored by TLC or LC-MS until the starting

material is consumed.

Solvent Removal: Once the reaction is complete, remove the solvents at 50°C under

reduced pressure. This step isolates the crude lithium salt of the product as a yellow solid.

Acidification: Cool the solid in an ice bath to 0°C. Slowly add a 1:1 aqueous HCl solution

(400 mL) to protonate the carboxylate and the phenoxide-like groups. This causes the free

acid to precipitate out of the aqueous solution due to its lower solubility. Stir the resulting

slurry at room temperature for 30-40 minutes to ensure complete precipitation.

Initial Isolation: Filter the precipitate and wash it thoroughly with cold deionized water to

remove inorganic salts (LiCl) and excess HCl. Dry the solid under vacuum for 1-2 hours.

Purification (Trituration): Transfer the dried solid to a flask containing a 2:8 mixture of

methanol and DCM (300 mL). Stirring the solid in this solvent mixture for 20-25 minutes

helps remove any remaining organic impurities.

Final Isolation: Filter the purified solid, wash with a small amount of methanol, and dry under

vacuum for at least 1 hour. The final product is obtained as a yellow solid with an expected

yield of approximately 88%.
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Characterization
Mass Spectrometry: The product can be readily identified by mass spectrometry. The

reported electrospray ionization (ESI) mass spectrum shows a protonated molecular ion

peak [M+H]⁺ at m/z 156.9, confirming the molecular weight of 156.10 g/mol .[2]

NMR Spectroscopy: ¹H NMR and ¹³C NMR spectroscopy would be used to confirm the

structure, showing characteristic peaks for the vinyl proton on the pyridazine ring and the

carbons of the heterocyclic and carboxylic acid groups.

Part 3: Safe Handling and Storage
Proper handling and storage are critical to ensure laboratory safety and maintain the integrity of

the compound. 4,6-Dihydroxypyridazine-3-carboxylic acid is classified as an irritant.

Hazard Identification
The compound is associated with the following GHS hazard statements.[7]

Hazard Code Description

H315 Causes skin irritation.

H319 Causes serious eye irritation.

H335 May cause respiratory irritation.

Laboratory Protocol for Safe Handling
Adherence to the following steps, derived from standard precautionary statements, is

mandatory when working with this chemical.[7]

Engineering Controls: Always handle the solid compound within a certified chemical fume

hood to avoid inhalation of dust.[7] Ensure that an eyewash station and safety shower are

readily accessible.

Personal Protective Equipment (PPE):

Wear nitrile gloves to prevent skin contact.[7]
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Wear chemical safety goggles or a face shield to protect against eye exposure.[7]

A lab coat is required to protect personal clothing.

Handling: Avoid generating dust.[7] Use appropriate tools (e.g., spatulas) for transferring the

solid. Wash hands thoroughly after handling.[7]

First Aid Measures:

If Inhaled: Move the individual to fresh air. If breathing is difficult, seek medical attention.[7]

If on Skin: Wash the affected area with plenty of soap and water. If irritation occurs, seek

medical advice.[7]

If in Eyes: Rinse cautiously with water for several minutes. Remove contact lenses if

present and easy to do. Continue rinsing. If eye irritation persists, get medical attention.[7]

Disposal: Dispose of waste material in accordance with local, state, and federal regulations.

The compound should be sent to an approved waste disposal plant.[7]

Storage and Stability
Conditions: Store in a tightly sealed container in a cool (2–8°C), dry, and well-ventilated area.

[1][7]

Incompatibilities: Keep away from strong oxidizing agents.[7]

Stability: The compound is stable under the recommended storage conditions.[7]

Part 4: Applications in Research and Development
The primary value of 4,6-dihydroxypyridazine-3-carboxylic acid lies in its role as a versatile

chemical intermediate. Its functional groups provide multiple avenues for synthetic elaboration.

Core Utility as a Chemical Building Block
The molecule's three functional groups—a carboxylic acid and two hydroxyl groups (in their

tautomeric forms)—are chemically distinct, allowing for selective modification and the
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construction of diverse molecular architectures. This makes it a valuable starting material for

creating libraries of compounds for screening in drug discovery and materials science.[1]

Potential Synthetic Transformations

4,6-Dihydroxypyridazine-
3-carboxylic acid

Carboxylic Acid (C3)
- Esterification (R-OH, H⁺)

- Amide Coupling (R-NH₂, coupling agent)
- Reduction (e.g., LiAlH₄)

Reacts at

Hydroxyl Group (C4)
- Etherification (e.g., Williamson)

- Acylation (Ac₂O)

Reacts at

Keto/Enol Group (C6)
- Halogenation (e.g., POCl₃) → Chloro-derivative

- Nucleophilic Substitution

Reacts at

Click to download full resolution via product page

Caption: Potential reaction sites on the title compound.

Relevance in Medicinal Chemistry
Pyridazine-containing structures are prevalent in many biologically active compounds and

approved drugs. The pyridazine core can act as a bioisostere for other aromatic rings and

participate in hydrogen bonding, which is critical for molecular recognition at biological targets.

[8]

Furthermore, the carboxylic acid group is a key functionality in many drugs, often responsible

for binding to enzyme active sites.[9] However, it can sometimes lead to poor pharmacokinetic

properties. This compound serves as an excellent starting point for creating derivatives where

the carboxylic acid is replaced by bioisosteres (e.g., tetrazoles, sulfonamides) to optimize drug-

like properties.[8][9] Its potential mechanism of action in derived compounds involves the

modulation of cellular processes through interactions like enzyme inhibition.[1] The strategic

placement of functional groups makes it a compelling scaffold for developing inhibitors for

various enzyme classes.[10]

Conclusion
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4,6-Dihydroxypyridazine-3-carboxylic acid is a highly functionalized heterocyclic compound

with significant potential as a chemical building block. Its well-defined synthesis, distinct

reactive sites, and the established biological relevance of its core structure make it a valuable

tool for chemists in both academic and industrial research. A thorough understanding of its

properties, synthesis, and safe handling procedures, as outlined in this guide, is essential for

leveraging its full potential in the development of novel pharmaceuticals and advanced

materials.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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